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Compound Name: 3-(Cyclopentylamino)propionitrile

Cat. No.: B086361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Complex
Molecules
In the landscape of contemporary organic synthesis, the strategic incorporation of unique

structural motifs is paramount in the design and construction of novel molecular architectures,

particularly within the realm of medicinal chemistry. 3-(Cyclopentylamino)propionitrile, a

secondary aminonitrile, has emerged as a valuable synthon, offering a unique combination of a

flexible cyclopentyl group and a reactive propionitrile moiety. This application note provides a

comprehensive overview of the synthesis and potential applications of this versatile building

block, with a particular focus on its role as a key intermediate in the synthesis of targeted

therapeutics such as Janus kinase (JAK) inhibitors.

Physicochemical Properties
A clear understanding of the physical and chemical properties of 3-
(Cyclopentylamino)propionitrile is essential for its effective use in synthesis.
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Property Value

CAS Number 1074-63-1

Molecular Formula C₈H₁₄N₂

Molecular Weight 138.21 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 265.8 °C at 760 mmHg

Purity Typically >98%

Synthetic Pathways to 3-
(Cyclopentylamino)propionitrile
While not extensively documented as a final product in many synthetic routes, a plausible and

efficient synthesis of 3-(Cyclopentylamino)propionitrile can be devised based on established

methodologies for the preparation of related β-aminonitriles. A highly effective approach

involves the reductive amination of a β-ketonitrile precursor, 3-cyclopentyl-3-oxopropionitrile.

This precursor is accessible through the condensation of cyclopentyl methyl formate and

acetonitrile[1][2].

Workflow for the Synthesis of 3-
(Cyclopentylamino)propionitrile
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Cyclopentyl Methyl Formate + Acetonitrile

Condensation
(e.g., NaH, THF)

3-Cyclopentyl-3-oxopropionitrile

Reductive Amination
(Cyclopentylamine, NaBH(OAc)₃)

Asymmetric Reduction
(Enzymatic)

Alternative Route

3-(Cyclopentylamino)propionitrile

(S)-3-Cyclopentyl-3-hydroxypropionitrile

Mitsunobu Reaction
(Ph₃P, DEAD, Cyclopentylamine)
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Step 1: Imine Formation Step 2: Reduction

3-Cyclopentyl-3-oxopropionitrile

Hemiaminal Intermediate

+

Cyclopentylamine

Nucleophilic Attack

Iminium Ion

- H₂O

Imine

Deprotonation

Imine

3-(Cyclopentylamino)propionitrile

Hydride Transfer

NaBH(OAc)₃

Reductant

Ruxolitinib Analog(R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile Final Assembly

Pyrrolopyrimidine Core Coupling

4-Bromo-1H-pyrazole

Coupling

3-(Cyclopentylamino)propionitrile Conceptual Disconnection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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